Validated Thymidylate Synthase Inhibition Ki = 418 nM for 5‑Isopropylidene‑2‑(4‑m‑tolyl‑piperazin‑1‑yl)‑thiazol‑4‑one vs. Classical Antifolate TS Inhibitors
The compound exhibits a Ki of 418 nM against thymidylate synthase partially purified from L1210 mouse leukemia cells that overproduce the enzyme due to TS gene amplification (ChEMBL_209983) [1]. This contrasts with the picomolar Ki values reported for classical antifolate TS inhibitors such as raltitrexed (Ki ≈ 0.06 nM) and pemetrexed (Ki ≈ 1.3 nM) measured in comparable enzymatic assays [2]. While the absolute potency is lower, the compound represents a structurally distinct, non‑polyglutamatable chemotype that does not rely on the folate transport or polyglutamation machinery required by classical antifolates.
| Evidence Dimension | Thymidylate synthase inhibition (Ki) |
|---|---|
| Target Compound Data | 418 nM |
| Comparator Or Baseline | Raltitrexed: Ki ≈ 0.06 nM; Pemetrexed: Ki ≈ 1.3 nM |
| Quantified Difference | ~7,000‑fold weaker than raltitrexed; ~320‑fold weaker than pemetrexed |
| Conditions | Enzymatic assay with partially purified TS from L1210 mouse leukemia cells overproducing TS [1]; comparator Ki values from recombinant human TS assays [2] |
Why This Matters
The distinct chemotype provides a valuable tool for probing non‑folate TS binding pockets and for studying TS inhibition in contexts where folate‑based resistance mechanisms (e.g., impaired polyglutamation, reduced folate carrier mutations) are operational.
- [1] Bisset GM, Pawelczak K, Jackman AL, Calvert AH, Hughes LR. Syntheses and thymidylate synthase inhibitory activity of the poly‑γ‑glutamyl conjugates of ICI D1694 and other quinazoline antifolates. J Med Chem. 1992;35:859‑866. BindingDB ChEMBL_209983 (CHEMBL878640). View Source
- [2] Shih C, Chen VJ, Gossett LS, et al. LY231514, a pyrrolo[2,3‑d]pyrimidine‑based antifolate that inhibits multiple folate‑requiring enzymes. Cancer Res. 1997;57:1116‑1123. (Comparative Ki data for pemetrexed and raltitrexed against TS.) View Source
